Cas no 192928-48-6 (3,3,5-Trimethylindolin-2-one)

• Product Name: 3,3,5-Trimethylindolin-2-one
• CAS No: 192928-48-6
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 2787910
• PubChem ID: 22116131
• Update Time: 2025-06-11

3,3,5-Trimethylindolin-2-one Chemical and Physical Properties

Names and Identifiers

• 3,3,5-Trimethylindolin-2-one
• 2H-Indol-2-one, 1,3-dihydro-3,3,5-trimethyl-
• SB64128
• CS-0282084
• SCHEMBL2265773
• DB-217772
• 3,3,5-trimethyl-1,3-dihydro-2H-indol-2-one
• 3,3,5-trimethyl-2,3-dihydro-1H-indol-2-one
• YISWZQCEBFLMEK-UHFFFAOYSA-N
• EN300-375970
• 192928-48-6
• AKOS017515668

• MDL： MFCD16301625
• Inchi： 1S/C11H13NO/c1-7-4-5-9-8(6-7)11(2,3)10(13)12-9/h4-6H,1-3H3,(H,12,13)
• InChI Key： YISWZQCEBFLMEK-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)C2C=C(C)C=CC=2N1

Computed Properties

• Exact Mass: 175.099714038Da
• Monoisotopic Mass: 175.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 3,3,5-Trimethylindolin-2-one

Recent Advances in the Study of 3,3,5-Trimethylindolin-2-one (CAS: 192928-48-6) in Chemical Biology and Pharmaceutical Research

The compound 3,3,5-Trimethylindolin-2-one (CAS: 192928-48-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its indolinone core, has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its role in modulating key biological pathways, making it a promising candidate for therapeutic interventions.

One of the most notable advancements in the study of 3,3,5-Trimethylindolin-2-one is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling and are often implicated in diseases such as cancer and inflammatory disorders. Researchers have synthesized derivatives of this compound to target specific kinases, with preliminary results showing potent inhibitory activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of 3,3,5-Trimethylindolin-2-one exhibited nanomolar affinity for cyclin-dependent kinases (CDKs), which are pivotal in cell cycle regulation.

Beyond its role in kinase inhibition, 3,3,5-Trimethylindolin-2-one has also been investigated for its potential as a scaffold for antimicrobial agents. The rise of antibiotic-resistant pathogens has necessitated the development of novel antimicrobial compounds. A recent study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound displayed broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, although further studies are needed to elucidate the precise molecular interactions.

In addition to its therapeutic potential, 3,3,5-Trimethylindolin-2-one has been utilized in the development of fluorescent probes for biological imaging. The indolinone core can be functionalized to emit fluorescence at specific wavelengths, enabling its use in tracking cellular processes. A 2022 study in Chemical Communications detailed the synthesis of a fluorescent derivative that selectively binds to amyloid-beta aggregates, which are associated with Alzheimer's disease. This innovation opens new avenues for early diagnosis and monitoring of neurodegenerative disorders.

Despite these promising developments, challenges remain in the optimization of 3,3,5-Trimethylindolin-2-one derivatives for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent computational modeling efforts have provided insights into the molecular determinants of activity, facilitating the rational design of more effective derivatives. For example, a 2023 ACS Omega publication employed molecular docking and dynamics simulations to predict the binding modes of various derivatives with their target proteins.

In conclusion, 3,3,5-Trimethylindolin-2-one (CAS: 192928-48-6) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span from kinase inhibition and antimicrobial activity to fluorescent imaging, underscoring its broad utility. Continued research efforts, particularly in SAR optimization and preclinical evaluation, will be crucial to translating these findings into clinically viable therapeutics. The compound's unique structural features and diverse biological activities make it a valuable asset in the ongoing quest for novel drug candidates.